[(1S,2S)-2-methoxycyclopentyl] 3-thiophen-3-ylpropanoate

• IUPAC Name: [(1S,2S)-2-methoxycyclopentyl] 3-thiophen-3-ylpropanoate
• InChI: InChI=1S/C13H18O3S/c1-15-11-3-2-4-12(11)16-13(14)6-5-10-7-8-17-9-10/h7-9,11-12H,2-6H2,1H3/t11-,12-/m0/s1
• InChI Key: XQBNIGLLMVQLHU-RYUDHWBXSA-N
• Canonical SMILES: COC1CCCC1OC(=O)CCC2=CSC=C2
• Isomeric SMILES: CO[C@H]1CCC[C@@H]1OC(=O)CCC2=CSC=C2
• Molecular Formula: C13H18O3S
• Molecular Weight: 254.35 g/mol

Description

[(1S,2S)-2-methoxycyclopentyl] 3-thiophen-3-ylpropanoate is a chemical compound that features a cyclopentyl ring substituted with a methoxy group and a thiophene ring attached to a propanoate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(1S,2S)-2-methoxycyclopentyl] 3-thiophen-3-ylpropanoate typically involves the following steps:

Formation of the Cyclopentyl Ring: The cyclopentyl ring can be synthesized through a cyclization reaction of a suitable precursor.

Introduction of the Methoxy Group: The methoxy group is introduced via a nucleophilic substitution reaction using methanol and a suitable leaving group.

Attachment of the Thiophene Ring: The thiophene ring is attached through a coupling reaction, such as a Suzuki or Heck reaction, using a thiophene derivative and a suitable catalyst.

Formation of the Propanoate Moiety: The propanoate moiety is introduced through an esterification reaction using a carboxylic acid derivative and an alcohol.

Industrial Production Methods

Industrial production methods for [(1S,2S)-2-methoxycyclopentyl] 3-thiophen-3-ylpropanoate would likely involve optimization of the above synthetic routes to ensure high yield, purity, and cost-effectiveness. This may include the use of continuous flow reactors, advanced catalysts, and automated synthesis techniques.

Chemical Reactions Analysis

Types of Reactions

[(1S,2S)-2-methoxycyclopentyl] 3-thiophen-3-ylpropanoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Methanol for nucleophilic substitution, halogenating agents for electrophilic substitution.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes.

Scientific Research Applications

[(1S,2S)-2-methoxycyclopentyl] 3-thiophen-3-ylpropanoate has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials, such as organic semiconductors and polymers.

Mechanism of Action

The mechanism of action of [(1S,2S)-2-methoxycyclopentyl] 3-thiophen-3-ylpropanoate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to downstream effects. For example, it may inhibit or activate certain signaling pathways, resulting in changes in cellular processes such as proliferation, apoptosis, or differentiation.

Comparison with Similar Compounds

[(1S,2S)-2-methoxycyclopentyl] 3-thiophen-3-ylpropanoate can be compared with similar compounds such as:

[(1S,2S)-2-methoxycyclopentyl] 3-furylpropanoate: Similar structure but with a furan ring instead of a thiophene ring.

[(1S,2S)-2-methoxycyclopentyl] 3-phenylpropanoate: Similar structure but with a phenyl ring instead of a thiophene ring.